Cas no 165256-89-3 (Benzene, 1-methyl-3-(3-nitrophenoxy)-)

• Product Name: Benzene, 1-methyl-3-(3-nitrophenoxy)-
• CAS No: 165256-89-3
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 1345651
• PubChem ID: 19047693
• Update Time: 2025-04-20

Benzene, 1-methyl-3-(3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-3-(3-nitrophenoxy)-
• DB-126943
• SCHEMBL7997068
• 165256-89-3
• 1-METHYL-3-(3-NITROPHENOXY)BENZENE

• Inchi： 1S/C13H11NO3/c1-10-4-2-6-12(8-10)17-13-7-3-5-11(9-13)14(15)16/h2-9H,1H3
• InChI Key： KUFLSCPZPQGGGQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers